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Compound of Interest

Compound Name: 9-O-Feruloyllariciresinol

Cat. No.: B13088443

Essential Safety and Handling Guide for 9-O-
Feruloyllariciresinol

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 9-O-Feruloyllariciresinol. Adherence to these
procedures is vital for ensuring personal safety and proper disposal.

Immediate Safety and Logistical Information

All personnel must be familiar with the hazards associated with 9-O-Feruloyllariciresinol
before handling. The following table summarizes the key safety data.
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Hazard Classification & Handling
Information

Description

GHS Hazard Statements

Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1]

Signal Word

Warning[1]

Primary Routes of Exposure

Inhalation, skin contact, eye contact.

Recommended Engineering Controls

Use only in a well-ventilated area, preferably

within a chemical fume hood.[1][2]

Required Personal Protective Equipment (PPE)

Chemical safety goggles or face shield,
chemical-resistant gloves (e.g., heoprene or
butyl rubber), fully buttoned lab coat, and a dust
respirator.[1][2][3][4]

First Aid: Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and

consult a physician.[1][3]

First Aid: Skin Contact

Take off immediately all contaminated clothing.
Wash skin with plenty of soap and water. If skin

irritation occurs, get medical advice.[1][3]

First Aid: Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][3]

First Aid: Ingestion

Do NOT induce vomiting. Rinse mouth and drink
2-4 cupfuls of milk or water if conscious and

alert. Consult a physician.[3]

Keep container tightly closed in a dry, cool, and

Storage well-ventilated place.[2][5] Store away from
strong oxidizing agents.[3][4]
Spill Cleanup For small powder spills, carefully scoop the

material into a suitable container for disposal,
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avoiding dust generation. Wipe the area with a

wet paper towel.[1]

Dispose of as hazardous chemical waste in a
) sealed, properly labeled container in
Disposal ] ] )
accordance with local, regional, and national

regulations.[2][3][6]

Operational Plan: Step-by-Step Handling Protocol

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

o Designated Area: All handling of 9-O-Feruloyllariciresinol should be performed in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.[2][4]

» Gather Materials: Ensure all necessary equipment, including PPE, spill cleanup materials,
and waste containers, are readily available.

» Personal Protective Equipment (PPE) Donning:

o

Wear a fully buttoned lab coat.

[¢]

Put on chemical safety goggles and, if there is a splash risk, a face shield.[2][7]

o

Wear chemical-resistant gloves. Double gloving is recommended for enhanced protection.

[2]

o

Wear a dust respirator to prevent inhalation of the powder.[3]

» Weighing: Carefully weigh the required amount of 9-O-Feruloyllariciresinol in the fume
hood. Avoid creating dust.

 Dissolving: If dissolving the compound, add the solvent to the powder slowly to prevent
splashing.

» Experimental Use: Conduct all experimental manipulations within the fume hood.
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Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.[3]
Glove Changes: Change gloves immediately if they become contaminated.

Decontamination: Decontaminate all surfaces and equipment that came into contact with the
chemical using an appropriate solvent and then soap and water.

PPE Doffing: Remove PPE in the correct order to avoid cross-contamination: gloves, face
shield/goggles, lab coat, and finally, the respirator.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4]

Disposal Plan

Waste Segregation: All waste contaminated with 9-O-Feruloyllariciresinol must be
segregated as hazardous chemical waste.[2][3] This includes:

o Unused or excess solid compound.
o Solutions containing the compound.
o Contaminated consumables such as pipette tips, tubes, and gloves.[6]

Solid Waste: Collect solid waste, including contaminated paper towels and PPE, in a clearly
labeled, sealed, and puncture-proof container.[3][6]

Liguid Waste: Collect liquid waste in a sealed, shatter-proof bottle, clearly labeled as
hazardous waste containing 9-O-Feruloyllariciresinol.[3]

Labeling: Ensure all waste containers are accurately labeled with the chemical name and
hazard symbols.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office. Do not dispose of down the drain.[6]

Visual Workflow for Handling 9-O-
Feruloyllariciresinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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